![molecular formula C8H13NO2S2 B7585867 N-(2-thiophen-3-ylpropyl)methanesulfonamide](/img/structure/B7585867.png)
N-(2-thiophen-3-ylpropyl)methanesulfonamide
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Overview
Description
N-(2-thiophen-3-ylpropyl)methanesulfonamide, also known as TPMPA, is a chemical compound that has been widely used in scientific research. TPMPA belongs to the class of sulfonamide compounds and is commonly used as a selective antagonist of GABAA receptors.
Mechanism of Action
N-(2-thiophen-3-ylpropyl)methanesulfonamide acts as a competitive antagonist of GABAA receptors. When this compound binds to the receptor, it prevents the binding of gamma-aminobutyric acid (GABA), which is the natural ligand for the receptor. This results in the inhibition of GABAergic neurotransmission, leading to an increase in neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific experimental conditions and the target tissue. In general, this compound has been shown to increase neuronal excitability and reduce the inhibitory effects of GABAergic neurotransmission. This can lead to a range of effects, including increased seizure susceptibility, altered pain perception, and changes in anxiety and mood.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-thiophen-3-ylpropyl)methanesulfonamide is its selectivity for GABAA receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, this compound also has some limitations. For example, it has a relatively short half-life in vivo, which can make it difficult to use in certain experimental settings. Additionally, this compound may have off-target effects at high concentrations, which can complicate data interpretation.
Future Directions
There are many potential future directions for research on N-(2-thiophen-3-ylpropyl)methanesulfonamide. One area of interest is the role of GABAA receptors in neurological and psychiatric disorders. This compound could be used to study the contribution of these receptors to conditions such as epilepsy, anxiety, and depression. Another potential direction is the development of more selective GABAA receptor antagonists, which could help to clarify the specific roles of different receptor subtypes. Finally, this compound could be used in combination with other drugs or treatments to explore potential synergies or interactions.
Synthesis Methods
The synthesis of N-(2-thiophen-3-ylpropyl)methanesulfonamide involves the reaction of 2-bromothiophene with 3-aminopropylmethanesulfonamide in the presence of a palladium catalyst. This reaction results in the formation of this compound, which can be purified using column chromatography. The yield of this compound synthesis is typically around 50%.
Scientific Research Applications
N-(2-thiophen-3-ylpropyl)methanesulfonamide has been widely used in scientific research as a selective antagonist of GABAA receptors. GABAA receptors are a type of neurotransmitter receptor that is responsible for inhibitory neurotransmission in the central nervous system. By blocking GABAA receptors, this compound can help researchers to study the role of these receptors in various physiological and pathological processes.
Properties
IUPAC Name |
N-(2-thiophen-3-ylpropyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2S2/c1-7(5-9-13(2,10)11)8-3-4-12-6-8/h3-4,6-7,9H,5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTGDEHHOHIHDMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C)C1=CSC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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